Cas no 26907-47-1 (1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea)

• Product Name: 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea
• CAS No: 26907-47-1
• MF: C₉H₈N₄S₂
• MW: 236.316617965698
• CID: 6198553
• PubChem ID: 870537
• Update Time: 2025-07-28

1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea
• EN300-23218950
• SDCCGMLS-0064737.P001
• Z56753795
• AKOS000986880
• 26907-47-1
• SR-01000210707
• SCHEMBL13779380
• CHEMBL1253381
• PD179627
• SR-01000210707-1
• AB00086777-01
• BDBM50326573

• Inchi： 1S/C9H8N4S2/c14-8(12-9-13-10-6-15-9)11-7-4-2-1-3-5-7/h1-6H,(H2,11,12,13,14)
• InChI Key： CSUHGRXUQXQHRB-UHFFFAOYSA-N
• SMILES： S1C=NN=C1NC(NC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 236.01903862g/mol
• Monoisotopic Mass: 236.01903862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea

Research Brief on 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea (CAS: 26907-47-1): Recent Advances and Applications

1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea (CAS: 26907-47-1) is a thiourea derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile biological activities. Recent studies have explored its potential as an antimicrobial, anticancer, and enzyme inhibitory agent, making it a promising candidate for drug development. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, structural modifications, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea against multidrug-resistant bacterial strains. The compound exhibited potent activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. Molecular docking studies revealed that the thiourea moiety interacts with bacterial DNA gyrase, disrupting replication and leading to cell death. These findings suggest its potential as a scaffold for novel antibacterial agents.

In the context of cancer research, a 2024 paper in Bioorganic Chemistry demonstrated that 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea derivatives inhibit the proliferation of breast cancer cells (MCF-7) by inducing apoptosis via the mitochondrial pathway. Structural-activity relationship (SAR) studies indicated that electron-withdrawing substituents on the phenyl ring enhance cytotoxicity, while modifications to the thiadiazole ring improve selectivity for cancer cells over normal cells. These insights are guiding the design of next-generation anticancer agents.

Further research has explored the compound's role as an enzyme inhibitor. A 2023 study in European Journal of Medicinal Chemistry reported that 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea acts as a potent inhibitor of carbonic anhydrase IX (CA IX), an enzyme overexpressed in hypoxic tumors. The compound's binding affinity was attributed to hydrogen bonding interactions with key residues in the enzyme's active site. This discovery opens avenues for targeting CA IX in cancer therapy, particularly in tumors resistant to conventional treatments.

Recent advancements in synthetic methodologies have also facilitated the scalable production of 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea derivatives. A 2024 ACS Omega article described a one-pot synthesis approach using green chemistry principles, achieving high yields (85–92%) and reduced environmental impact. This innovation addresses previous challenges in large-scale synthesis, making the compound more accessible for preclinical and clinical studies.

In conclusion, 1-phenyl-3-(1,3,4-thiadiazol-2-yl)thiourea (CAS: 26907-47-1) represents a multifaceted scaffold with broad therapeutic potential. Ongoing research is focused on optimizing its pharmacokinetic properties and evaluating its efficacy in vivo. Collaborative efforts between chemists, biologists, and clinicians will be crucial to translate these findings into viable drug candidates.